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Cubenol Chemical Properties

The table below summarizes the key identifiers and physical properties of Cubenol, which are fundamental

for any experimental design [1] [2].

Property Value

CAS Number 21284-22-0 [1] [2]

IUPAC Name 1-Isopropyl-4,7-dimethyl-1,3,4,5,6,8a-hexahydro-4a(2H)-naphthalenol [2]

Molecular Formula C15H26O [2]

Molecular Weight 222.3663 g/mol [2]

Density 0.952 g/cm³ [1]

Boiling Point 303.4°C at 760 mmHg [1]

Flash Point 128.3°C [1]

Stereoisomer The data primarily refers to (-)-Cubenol or epi-cubenol [1] [2]
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Suggested Framework for Troubleshooting

Since direct methodologies are unavailable, here is a general troubleshooting framework you can adapt. The

flowchart below outlines a logical process to diagnose low recovery problems.

Cubenol Recovery Troubleshooting Flow

Start: Low Cubenol Recovery

Check Extraction Conditions Evaluate Purification Step Assess Analytical Method Review Source & Stability

Solvent polarity suitable? Temperature & time optimized? Emulsion formation occurring? Chromatography method effective? Losses during solvent transfer? Product volatility a factor? Standard calibration correct? Detection sensitivity sufficient? Sample degradation in analyzer? Source material quality high? Compound stable during storage? Light/heat exposure causing loss?

Click to download full resolution via product page

Based on this workflow, here are key areas to investigate with potential solutions:

Extraction Optimization: Cubenol's boiling point (303.4°C) and density (0.952 g/cm³) [1] are critical
for extraction. Ensure solvent polarity is appropriate, and consider using techniques like Solid-Phase

Microextraction (SPME) if its volatility is causing losses.
Purification Strategy: The relatively high boiling point suggests Cubenol is less volatile, but its

specific interactions with different stationary phases during chromatography need to be characterized
to minimize losses.

Analytical Validation: Accurately quantify recovery rates by using a properly calibrated internal
standard. Monitor for on-column degradation or insufficient detector response.

Stability Testing: Conduct controlled studies to check if Cubenol degrades under various storage
conditions (e.g., exposure to light, heat, or oxygen).

A Path Forward for Your Research

To build a more comprehensive knowledge base, I suggest you:
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Consult specialized databases like SciFinder or Reaxys, which may contain full-text articles with

detailed experimental procedures for Cubenol isolation and purification.
Review methodologies for similar compounds, such as other sesquiterpenoids with comparable

physical properties, and adapt their protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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